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Compound of Interest

Compound Name: 3-Fluorobenzoic Acid

Cat. No.: B117668 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data available for 3-
Fluorobenzoic acid (CAS No. 455-38-9). The information is compiled from Safety Data Sheets

(SDS), toxicological databases, and scientific literature to address the needs of professionals in

research and drug development.

Hazard Identification and Classification
3-Fluorobenzoic acid is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

identified are related to its irritant properties.

GHS Classification
The compound is consistently classified by multiple suppliers and databases with the following

hazard statements:

Skin Irritation (Category 2): Causes skin irritation.[1][2]

Serious Eye Irritation (Category 2): Causes serious eye irritation.[1][2]

Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System: May

cause respiratory irritation.[1]
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Signal Word: Warning

Hazard Pictogram:

GHS07: Exclamation Mark

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

A comprehensive set of precautionary statements is recommended for handling 3-
Fluorobenzoic acid, including:

Prevention: P261, P264, P271, P280

Response: P302 + P352, P305 + P351 + P338

Storage: Not specified in all sources.

Disposal: Not specified in all sources.

Toxicological Data
Quantitative toxicological data for 3-Fluorobenzoic acid, such as LD50 (lethal dose, 50%) and

LC50 (lethal concentration, 50%), are not readily available in public databases. A Safety Data

Sheet from a major supplier explicitly states that no acute toxicity information is available for

the product.[1]

In the absence of specific data, an assessment of toxicity relies on its irritant properties and

read-across from similar compounds.

Physicochemical Information
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Understanding the physicochemical properties of 3-Fluorobenzoic acid is essential for

assessing its potential for absorption and distribution.

Property Value Source

Molecular Formula C7H5FO2 PubChem

Molecular Weight 140.11 g/mol PubChem

Appearance White to light yellow powder PubChem

Melting Point 122-124 °C Sigma-Aldrich

Water Solubility Very soluble Wikipedia

pKa 3.86 Wikipedia

Potential Toxicological Pathways
While specific signaling pathways for 3-Fluorobenzoic acid-induced toxicity in mammalian

cells are not well-documented, information from microbial metabolism and general principles of

chemical irritants provide valuable insights.

Metabolic Pathways in Microorganisms
Studies on the biodegradation of 3-Fluorobenzoic acid in microorganisms have identified two

primary metabolic pathways. One of these pathways can lead to the formation of a cytotoxic

intermediate.

Pathway 1 (1,2-Dioxygenation): This pathway leads to the formation of 3-fluorocatechol,

which is metabolized slowly and can accumulate, leading to cytotoxic effects.

Pathway 2 (1,6-Dioxygenation): This alternative pathway avoids the accumulation of the toxic

3-fluorocatechol intermediate.
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Predicted Mammalian Metabolism and General Irritant
Pathways
Mammalian Metabolism: Benzoic acid and its derivatives are typically metabolized in the liver.

The primary route of metabolism for benzoic acid is conjugation with glycine to form hippuric

acid, which is then excreted in the urine. While specific studies on the metabolism of 3-
Fluorobenzoic acid in mammals are limited, it is plausible that it follows a similar pathway.

However, the presence of the fluorine atom may influence the rate and extent of metabolism

and could potentially lead to the formation of other metabolites. Studies on other benzoic acid

derivatives have indicated potential for hepatorenal (liver and kidney) effects.

General Cellular Pathways of Chemical Irritants: The skin, eye, and respiratory irritation caused

by 3-Fluorobenzoic acid are likely mediated by general inflammatory pathways initiated by

chemical stressors.
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Experimental Protocols for Hazard Assessment
While specific experimental results for 3-Fluorobenzoic acid are not publicly available, its

classification as a skin and eye irritant would have been determined using standardized testing

protocols. The following are summaries of the likely methodologies.

Skin Irritation Testing
The potential for skin irritation is typically assessed using in vivo or in vitro methods.

In Vivo: Draize Rabbit Skin Test (OECD TG 404)
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Test System: Albino rabbits.

Procedure: A small amount of the test substance (0.5 g) is applied to a shaved patch of skin

and covered with a gauze patch for a specified duration (typically 4 hours).

Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at

various time points after patch removal (e.g., 1, 24, 48, and 72 hours).

Scoring: The severity of the reactions is scored, and the substance is classified based on the

mean scores.

In Vitro: Reconstructed Human Epidermis (RhE) Test (OECD TG 439)

Test System: A three-dimensional model of the human epidermis cultured from human

keratinocytes.

Procedure: The test substance is applied topically to the surface of the RhE tissue for a

defined period.

Endpoint: Cell viability is measured, typically using the MTT assay. A reduction in cell viability

below a certain threshold indicates an irritant potential.
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Eye Irritation Testing
Eye irritation potential is also assessed through in vivo and in vitro methods.

In Vivo: Draize Rabbit Eye Test (OECD TG 405)

Test System: Albino rabbits.

Procedure: A small amount of the test substance (0.1 mL or 0.1 g) is instilled into the

conjunctival sac of one eye. The other eye serves as a control.

Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at

specific intervals (e.g., 1, 24, 48, and 72 hours).
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Scoring: Lesions are scored, and the substance is classified based on the severity and

reversibility of the effects.

In Vitro/Ex Vivo: Bovine Corneal Opacity and Permeability (BCOP) Test (OECD TG 437) &

Hen's Egg Test on Chorioallantoic Membrane (HET-CAM)

BCOP: Uses corneas from slaughtered cattle to measure changes in opacity and

permeability after exposure to a test substance.

HET-CAM: Uses the chorioallantoic membrane of fertilized chicken eggs to observe vascular

damage (hemorrhage, lysis, coagulation) upon application of the test substance.
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Safe Handling and Exposure Controls
Given the irritant nature of 3-Fluorobenzoic acid, appropriate engineering controls and

personal protective equipment (PPE) are essential.

Engineering Controls: Use in a well-ventilated area, preferably in a fume hood, to minimize

inhalation of dust.

Personal Protective Equipment:

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.

Skin Protection: Wear appropriate chemical-resistant gloves and a lab coat.

Respiratory Protection: If engineering controls are insufficient, use a NIOSH-approved

respirator.

Conclusion
3-Fluorobenzoic acid is a well-characterized irritant to the skin, eyes, and respiratory system.

While specific quantitative acute toxicity data are lacking, the available information is sufficient

to warrant careful handling and the use of appropriate personal protective equipment. The

potential for formation of a cytotoxic metabolite, as seen in microbial systems, suggests that

further investigation into its mammalian metabolism and cellular toxicity mechanisms could be

beneficial for a more complete risk assessment, particularly in the context of drug development

where understanding metabolic fate is critical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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